Cas no 34330-64-8 (cadmium chloride hydrate)
cadmium chloride hydrate Chemical and Physical Properties
Names and Identifiers
-
- cadmium chloride hydrate
- Cadmium Chloride 99.9
- cadmium chloride hydrate,puratronic
- CADMIUM CHLORIDE MONOHYDRATE
- CADMIUM CHLORIDE-1-HYDRATE
- Cadmiumchloride,anhydrous
-
Computed Properties
- Exact Mass: 201.85200
- Monoisotopic Mass: 183.841064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not available
- Density: 3.327 g/mL at 25 °C(lit.)
- PSA: 9.23000
- LogP: 1.31220
- Solubility: Not available
- Vapor Pressure: 10 mm Hg ( 656 °C)
cadmium chloride hydrate Security Information
- Hazardous Material transportation number:UN 2570 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 45-46-60-61-25-26-48/23/25-50/53
- Safety Instruction: 53-45-60-61
-
Hazardous Material Identification:
cadmium chloride hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 48-0200-25g |
Cadmiumchloridehydrate(99.998%-Cd)PURATREM |
34330-64-8 | (99.998%-Cd)PURATREM | 25g |
1852CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 48-0200-5g |
Cadmiumchloridehydrate(99.998%-Cd)PURATREM |
34330-64-8 | (99.998%-Cd)PURATREM | 5g |
598CNY | 2021-05-08 | |
| A2B Chem LLC | AF69281-5g |
CADMIUM CHLORIDE HYDRATE |
34330-64-8 | ≥99.99% | 5g |
$86.00 | 2024-04-20 | |
| A2B Chem LLC | AF69281-25g |
CADMIUM CHLORIDE HYDRATE |
34330-64-8 | ≥99.99% | 25g |
$116.00 | 2024-04-20 | |
| A2B Chem LLC | AF69281-100g |
CADMIUM CHLORIDE HYDRATE |
34330-64-8 | ≥99.99% | 100g |
$203.00 | 2024-04-20 | |
| A2B Chem LLC | AF69281-250g |
CADMIUM CHLORIDE HYDRATE |
34330-64-8 | ≥99.99% | 250g |
$352.00 | 2024-04-20 | |
| A2B Chem LLC | AF69281-1kg |
CADMIUM CHLORIDE HYDRATE |
34330-64-8 | ≥99.99% | 1kg |
$1130.00 | 2024-04-20 |
cadmium chloride hydrate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on cadmium chloride hydrate
Recent Advances in Cadmium Chloride Hydrate (34330-64-8) Research: Implications for Chemical Biology and Medicine
Cadmium chloride hydrate (CAS: 34330-64-8) has garnered significant attention in recent years due to its diverse applications in chemical biology and pharmaceutical research. This compound, known for its unique physicochemical properties, has been extensively studied for its role in catalysis, material science, and toxicology. Recent studies have further elucidated its mechanisms of action, particularly in cellular pathways and biomedical applications, making it a focal point for innovative research.
A 2023 study published in the Journal of Inorganic Biochemistry explored the structural interactions of cadmium chloride hydrate with biomolecules, revealing its potential as a modulator of enzyme activity. The research highlighted its ability to bind selectively to cysteine-rich proteins, which could pave the way for targeted therapeutic strategies. Additionally, advances in spectroscopic techniques, such as X-ray absorption spectroscopy, have enabled precise characterization of its coordination chemistry in hydrated environments.
In toxicology, cadmium chloride hydrate remains a critical model compound for studying heavy metal toxicity. A 2024 report in Chemical Research in Toxicology demonstrated its role in inducing oxidative stress and apoptosis in renal cells, with implications for environmental and occupational health. Conversely, controlled dosing studies have suggested its utility in anticancer therapies, where low concentrations exhibit selective cytotoxicity toward tumor cells.
Industrial applications have also evolved, with cadmium chloride hydrate being integrated into nanoparticle synthesis for drug delivery systems. Researchers at MIT recently developed a cadmium-based nanocarrier using this compound, showcasing enhanced stability and payload capacity for hydrophobic drugs. This innovation addresses longstanding challenges in chemotherapeutic delivery, underscoring the compound's versatility.
Despite these advancements, regulatory and safety concerns persist. The European Chemicals Agency (ECHA) has flagged cadmium compounds for stricter controls due to bioaccumulation risks. Ongoing research aims to mitigate these issues through ligand engineering and encapsulation technologies, balancing utility with environmental stewardship.
In summary, cadmium chloride hydrate (34330-64-8) continues to bridge fundamental chemistry and applied medicine. Its dual role as a tool and target underscores the need for interdisciplinary collaboration to unlock its full potential while addressing associated risks.
34330-64-8 (cadmium chloride hydrate) Related Products
- 16903-35-8(tetrachloroauric acid)
- 7758-89-6(Copper(I) chloride)
- 7758-95-4(Lead Dichloride)
- 16712-20-2(Lithium chloride monohydrate)
- 13454-96-1(Platinum(IV) chloride)
- 7647-10-1(Palladium (II) Chloride)
- 7783-90-6(Silver Chloride)
- 7787-60-2(Bismuth(III) Chloride)
- 7647-14-5(Sodium Chloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)